1,1-Dimethylethyl (2-{[(5-bromo-3-thienyl)carbonyl]amino}-2-phenylethyl)carbamate

• Molecular Formula: C18H21BrN2O3S
• Molecular Weight: 425.3 g/mol
• IUPAC Name: tert-butyl N-[2-[(5-bromothiophene-3-carbonyl)amino]-2-phenylethyl]carbamate
• InChI: InChI=1S/C18H21BrN2O3S/c1-18(2,3)24-17(23)20-10-14(12-7-5-4-6-8-12)21-16(22)13-9-15(19)25-11-13/h4-9,11,14H,10H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: PKKHBKQUJXQFCK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C1=CC=CC=C1)NC(=O)C2=CSC(=C2)Br

Description

1,1-Dimethylethyl (2-{[(5-bromo-3-thienyl)carbonyl]amino}-2-phenylethyl)carbamate is a useful research compound. Its molecular formula is C18H21BrN2O3S and its molecular weight is 425.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 5-bromo-3-thiophenecarboxylic acid (1 g, 4.85 mmol)[prepared according to J. Org. Chem. 1976, 41, 2350.], 1,1-dimethylethyl (2-amino-2-phenylethyl)carbamate (1.1 g, 4.85 mmol)[from Preparation 1] and diisopropylethyl amine (2.5 mL, 14.60 mmol) in DCM (50 mL) at 25° C. was added PyBrOP (2.5 g, 5.30 mmol) in one portion. After 16 h, the solution was partitioned between H2O and washed with DCM. The combined organic fractions were dried (Na2SO4), concentrated and purified via column chromatography (silica, 1% MeOH in DCM) affording the title compound (1.4 g, 68%) as a white solid: LC-MS (ES) m/z=426 (M+H)+.